Cas no 90246-16-5 (8beta-(Bis(2-chloroethyl)amino)-6,7-didehydro-3-hydroxy-17-methyl-4,5alpha-epoxymorphinan)

• Product Name: 8beta-(Bis(2-chloroethyl)amino)-6,7-didehydro-3-hydroxy-17-methyl-4,5alpha-epoxymorphinan
• CAS No: 90246-16-5
• MF: C₂₁H₂₆Cl₂N₂O₂
• MW: 409.349343776703
• CID: 815834
• PubChem ID: 71430903
• Update Time: 2025-04-19

8beta-(Bis(2-chloroethyl)amino)-6,7-didehydro-3-hydroxy-17-methyl-4,5alpha-epoxymorphinan Chemical and Physical Properties

Names and Identifiers

• 8beta-(Bis(2-chloroethyl)amino)-6,7-didehydro-3-hydroxy-17-methyl-4,5alpha-epoxymorphinan
• (4R,4aR,5S,7aS,12bS)-5-[bis(2-chloroethyl)amino]-3-methyl-2,4,4a,5,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-9-ol
• 90246-16-5
• 8-[Bis(2-chloroethyl)amino]-17-methyl-6,7-didehydro-4,5-epoxymorphinan-3-ol
• DTXSID301009272
• Bceame

• Inchi： 1S/C21H26Cl2N2O2/c1-24-9-6-21-17-5-3-14(25(10-7-22)11-8-23)19(21)15(24)12-13-2-4-16(26)20(27-17)18(13)21/h2-5,14-15,17,19,26H,6-12H2,1H3/t14-,15+,17-,19-,21+/m0/s1
• InChI Key： GDCFYXHPIMXXNG-XSLRHLANSA-N
• SMILES： ClCCN(CCCl)[C@H]1C=C[C@H]2[C@]34C5C(=C(C=CC=5C[C@H]([C@@H]31)N(C)CC4)O)O2

Computed Properties

• Exact Mass: 408.1371335g/mol
• Monoisotopic Mass: 408.1371335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 35.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans